6-Bromo-1,2,3,4-tetrahydroisoquinoline
Cat. No. B1287784
M. Wt: 212.09 g/mol
InChI Key: URDGCPQHZSDBRG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05977134
Procedure details
A solution of 6-bromo-3,4-dihydro-1(1H)-isoquinolinone (Example 31, Step 1; 5.5 g, 1.0 mmol) in THF (25 mL) was treated with 1M BH3 in THF (5 mL, 5 mmol) and heated at reflux for 20 h. To the mixture was added MeOH (5 mL), the solvent removed and the residue heated with 2N HCl for 3 h. The reaction was cooled, made basic with aqueous NH4OH and extracted with CH2Cl2, dried and evaporated to give the title compound as a gum which was used as such.
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:3]=[C:4]2[C:9](=[CH:10][CH:11]=1)[C:8](=O)[NH:7][CH2:6][CH2:5]2.CO>C1COCC1>[Br:1][C:2]1[CH:3]=[C:4]2[C:9](=[CH:10][CH:11]=1)[CH2:8][NH:7][CH2:6][CH2:5]2
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Inputs
Step One
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Name
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Quantity
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5.5 g
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Type
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reactant
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Smiles
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BrC=1C=C2CCNC(C2=CC1)=O
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Name
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Quantity
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25 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Two
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Name
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Quantity
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5 mL
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Type
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reactant
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Smiles
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CO
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Step Three
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Name
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|
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Quantity
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5 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 20 h
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Duration
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20 h
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CUSTOM
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Type
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CUSTOM
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Details
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the solvent removed
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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the residue heated with 2N HCl for 3 h
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Duration
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3 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction was cooled
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with CH2Cl2
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CUSTOM
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Type
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CUSTOM
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|
Details
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dried
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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BrC=1C=C2CCNCC2=CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
